5-(3-t-Butylsulfamoylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: N-tert-butyl-3-(5-hydroxypyridin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C15H18N2O3S/c1-15(2,3)17-21(19,20)14-6-4-5-11(8-14)12-7-13(18)10-16-9-12/h4-10,17-18H,1-3H3
• InChI Key: UHHMFIASCIOHJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CC(=CN=C2)O
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

5-(3-t-Butylsulfamoylphenyl)-3-hydroxypyridine, 95% (5-(3-t-Butylsulfamoylphenyl)-3-HP) is an organic compound that has a wide range of applications in the scientific research field. It is a white, crystalline solid with a melting point of 140-141 °C and a boiling point of 248-250 °C. 5-(3-t-Butylsulfamoylphenyl)-3-HP is an important reagent in organic synthesis and has been used in a variety of applications such as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

The mechanism of action of 5-(3-t-Butylsulfamoylphenyl)-3-HP is not well understood. However, it is believed that the compound acts as a nucleophile and reacts with electrophilic species such as carbonyl compounds and aromatic compounds. The reaction is thought to involve the formation of a covalent bond between the nucleophile and the electrophile. This covalent bond then undergoes further reactions to form the desired product.
Biochemical and Physiological Effects
5-(3-t-Butylsulfamoylphenyl)-3-HP has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as antioxidant effects. In addition, it has been found to have a protective effect against oxidative stress. It has also been found to have immunomodulatory effects and to inhibit the growth of certain microorganisms.

Advantages and Limitations for Lab Experiments

5-(3-t-Butylsulfamoylphenyl)-3-HP has several advantages when used in laboratory experiments. It is a relatively inexpensive reagent, and it has a low toxicity. It is also easy to handle and has a wide range of applications in the synthesis of organic compounds. However, it has certain limitations. It is sensitive to light and air, and it is not very soluble in water.

Future Directions

There are several potential future directions for 5-(3-t-Butylsulfamoylphenyl)-3-HP. One potential direction is to further explore its potential applications in the synthesis of pharmaceuticals and agrochemicals. Another potential direction is to investigate its potential as an antioxidant and anti-inflammatory agent. Additionally, further research could be done to explore its potential as an immunomodulatory agent and to investigate its potential as an antimicrobial agent. Finally, further research could be done to explore its potential as a catalyst in organic synthesis.

Synthesis Methods

5-(3-t-Butylsulfamoylphenyl)-3-HP is synthesized via a two-step reaction. The first step involves the reaction of 3-t-butylsulfamoylphenol with pyridine in an aqueous medium, followed by the second step of the reaction, which involves the hydrolysis of the resulting pyridinium salt. The reaction is carried out at a temperature of 80-90 °C for 4-6 hours. The product is then purified by recrystallization from ethanol and water.

Scientific Research Applications

5-(3-t-Butylsulfamoylphenyl)-3-HP is widely used in scientific research due to its unique properties. It has been used as a starting material in the synthesis of various organic compounds such as pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of heterocyclic compounds and in the synthesis of polymers. In addition, it has been used in the synthesis of a variety of catalysts and in the synthesis of molecular imaging agents.